Cas no 680860-54-2 ( )
structure
Product Name:
CAS No:680860-54-2
MF:C4H10N2O4S
MW:182.198199748993
CID:876251
PubChem ID:11159683
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (aminosulfonyl)-, 1-methylethyl ester (9CI)
- propan-2-yl N-sulfamoylcarbamate
- DTXSID50457202
- Carbamic acid, (aminosulfonyl)-, 1-methylethyl ester (9CI)
- 680860-54-2
-
-
- Inchi: 1S/C4H10N2O4S/c1-3(2)10-4(7)6-11(5,8)9/h3H,1-2H3,(H,6,7)(H2,5,8,9)
- InChI Key: CAJYFXZTNVODDF-UHFFFAOYSA-N
- SMILES: S(N)(NC(=O)OC(C)C)(=O)=O
Computed Properties
- Exact Mass: 182.03612798g/mol
- Monoisotopic Mass: 182.03612798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 107Ų
Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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